Cas no 2197056-84-9 (5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid)

• Product Name: 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid
• CAS No: 2197056-84-9
• MF: C₁₁H₉N₃O₄S
• MW: 279.271860837936
• MDL: MFCD30725819
• CID: 5164579
• Update Time: 2026-03-04

5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 5-methyl-2-[(2-nitrophenyl)amino]-

• MDL： MFCD30725819
• Inchi： 1S/C11H9N3O4S/c1-6-9(10(15)16)13-11(19-6)12-7-4-2-3-5-8(7)14(17)18/h2-5H,1H3,(H,12,13)(H,15,16)
• InChI Key： WRKPWRASHXBGMB-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(O)=O)N=C1NC1=CC=CC=C1[N+]([O-])=O

Additional information on 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid

Introduction to 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid (CAS No. 2197056-84-9)

5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid, identified by the CAS number 2197056-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural framework of 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid incorporates several key functional groups, including a methyl group at the 5-position, an amino group linked to a nitro-substituted phenyl ring at the 2-position, and a carboxylic acid moiety at the 4-position. These structural features contribute to its unique chemical properties and potential biological functionalities.

The synthesis of 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid involves multi-step organic transformations, typically starting from readily available precursors such as thiazole derivatives and nitroaromatic compounds. The introduction of the nitro group into the phenyl ring enhances the electrophilicity of the aromatic system, making it more reactive in subsequent coupling reactions. The carboxylic acid functionality at the 4-position of the thiazole ring provides a site for further derivatization, enabling the formation of esters, amides, or salts, which can be tailored for specific applications in drug development.

In recent years, 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid has been explored for its potential therapeutic applications. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitrophenylamino group in this compound suggests possible interactions with biological targets such as enzymes and receptors, which are critical in modulating disease pathways. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors, making them promising candidates for further investigation in oncology research.

The carboxylic acid group also opens up avenues for exploring its role in drug delivery systems. For instance, conjugation with polymers or nanoparticles could enhance its solubility and bioavailability, facilitating targeted drug delivery to specific tissues or organs. Additionally, the nitro group can be reduced to an amino group under controlled conditions, allowing for further functionalization and diversification of its pharmacological profile.

From a chemical perspective, 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid represents an interesting scaffold for medicinal chemists due to its structural complexity and versatility. The combination of electron-withdrawing and electron-donating groups around the thiazole ring creates a dynamic electronic environment that can be exploited to fine-tune biological activity. This compound exemplifies how modifications at specific positions within a heterocyclic core can lead to significant changes in pharmacological properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid. Molecular docking studies have been conducted to predict its binding affinity to various protein targets, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods by allowing rapid evaluation of multiple derivatives and identification of lead compounds with high potential for therapeutic efficacy.

The pharmaceutical industry continues to invest in innovative strategies for discovering new drugs based on natural product-inspired scaffolds. Thiazole derivatives derived from microbial metabolites or plant extracts have been particularly fruitful in this regard. 5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid, with its rich structural features, aligns well with this trend towards nature-inspired drug discovery. Its potential as a precursor for novel therapeutics remains an active area of research.

In conclusion,5-Methyl-2-(2-nitrophenylamino)-thiazole-4-carboxylic acid (CAS No. 2197056-84-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing new drugs targeting various diseases. As research progresses, further exploration of its chemical space is expected to yield valuable insights into novel therapeutic agents.